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Compound of Interest

Compound Name: Ophiopogonin R

Cat. No.: B12382020 Get Quote

Note: This guide summarizes the in vivo efficacy of Ophiopogonin D (OP-D) and Ophiopogonin

D' (OPD'), as the majority of available research focuses on these compounds. Specific in vivo

efficacy studies on Ophiopogonin R were not prominently found in the reviewed literature.

Quantitative Data Summary
The in vivo efficacy of Ophiopogonin D and D' has been evaluated in various animal models,

demonstrating potential therapeutic benefits in oncology and nephrology. The data from these

studies are summarized below for comparative analysis.

Table 1: In Vivo Efficacy of Ophiopogonin D' in a
Prostate Cancer Xenograft Model
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Compound
Animal
Model

Dosage
Treatment
Duration

Key
Findings

Percentage
Inhibition

Ophiopogoni

n D'

Nude mice

with PC3

xenograft

tumors

2.5

mg/kg/day

(i.p.)

24 days (5

days/week)

Not

statistically

significant

reduction in

tumor weight

24.4%

Ophiopogoni

n D'

Nude mice

with PC3

xenograft

tumors

5.0

mg/kg/day

(i.p.)

24 days (5

days/week)

Significant

tumor growth

inhibition

79.8%

Data extracted from a study on the in vivo effects of OPD' in nude mice bearing PC3 xenograft

tumors.[1]

Table 2: In Vivo Efficacy of Ophiopogonin D in a Diabetic
Nephropathy Rat Model
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Compound Animal Model Dosage

Key Biochemical
Parameters
(Compared to DN
model group)

Ophiopogonin D (High

Dose)

Streptozotocin-

induced diabetic

nephropathy rats

Not specified

↓ Serum Creatinine, ↓

Blood Urea Nitrogen,

↑ Serum Albumin

Ophiopogonin D

(Medium Dose)

Streptozotocin-

induced diabetic

nephropathy rats

Not specified

↓ Serum Creatinine, ↓

Blood Urea Nitrogen,

↑ Serum Albumin

Ophiopogonin D (High

Dose)

Streptozotocin-

induced diabetic

nephropathy rats

Not specified
↓ Fasting Blood

Glucose, ↓ HbA1c

Ophiopogonin D

(Medium Dose)

Streptozotocin-

induced diabetic

nephropathy rats

Not specified ↓ HbA1c

Data from a study investigating the protective effect of OP-D in a streptozotocin-induced

diabetic nephropathy rat model.[2][3]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the protocols for the key in vivo experiments cited in this guide.

Prostate Cancer Xenograft Model in Nude Mice
Animal Model: Male nude mice are used for the establishment of the PC3 xenograft tumor

model.[1]

Cell Line: Human prostate cancer cell line PC3 is utilized for tumor induction.

Tumor Induction: PC3 cells are subcutaneously injected into the flanks of the mice. Tumor

growth is monitored regularly.
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Treatment Groups: Mice are randomly assigned to different treatment groups, typically

including a vehicle control group and groups receiving different doses of Ophiopogonin D'.

Drug Administration: Ophiopogonin D' is administered via intraperitoneal (i.p.) injection. In

one study, doses of 2.5 and 5.0 mg/kg of body weight were given daily for 5 days a week

over a period of 24 days.[1]

Efficacy Evaluation: Tumor volume is measured at regular intervals throughout the study. At

the end of the study, tumors are excised, photographed, and weighed. Body weight of the

mice is also monitored to assess toxicity.[1]

Statistical Analysis: Statistical tests are employed to determine the significance of the

observed differences in tumor growth between the treatment and control groups.

Streptozotocin-Induced Diabetic Nephropathy in Rats
Animal Model: Male Sprague Dawley rats are commonly used.[2]

Induction of Diabetes: Diabetes is induced by a single intraperitoneal injection of

streptozotocin (STZ). The development of diabetes is confirmed by measuring blood glucose

levels.

Treatment Groups: Diabetic rats are divided into several groups: a diabetic nephropathy

(DN) model group, positive control group (e.g., receiving Gliclazide), and groups treated with

different doses of Ophiopogonin D (low, medium, and high).[2]

Drug Administration: Ophiopogonin D is administered to the treatment groups. The route and

frequency of administration should be clearly defined.

Assessment of Renal Function: At the end of the treatment period, various parameters are

assessed to evaluate renal function. This includes measuring serum levels of creatinine,

blood urea nitrogen, and albumin.[2][3]

Glycemic Control Assessment: Fasting blood glucose (FBG) and glycosylated hemoglobin

(HbA1c) levels are measured to assess the effect of the treatment on hyperglycemia.[2]
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Histopathological Analysis: Kidney tissues are collected for histopathological examination to

observe any structural changes.

Analysis of Inflammatory and Oxidative Stress Markers: The expression of inflammatory

markers (e.g., IL-6, TNF-α, NF-κB) and markers of oxidative stress are measured in kidney

tissue.[2]

Signaling Pathways and Experimental Workflows
The therapeutic effects of Ophiopogonins are mediated through the modulation of various

signaling pathways. The following diagrams illustrate these mechanisms and the experimental

workflows.

Ophiopogonin D' Anti-Tumor Experimental Workflow
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Caption: Workflow of the in vivo anti-tumor study of Ophiopogonin D'.
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Proposed Anti-Inflammatory Mechanism of
Ophiopogonin D
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Caption: Ophiopogonin D's inhibition of the NF-κB signaling pathway.

Cardioprotective Mechanism of Ophiopogonin D

Ophiopogonin D

CYP2J3

Upregulates

Myocardial Ischemia-Reperfusion Injury

Cardioprotection

PI3K/Akt/eNOS Pathway

Activates
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Caption: Cardioprotective signaling pathway activated by Ophiopogonin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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